Cas no 1806895-35-1 (6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde)

• Product Name: 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde
• CAS No: 1806895-35-1
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 4868194
• Update Time: 2025-06-07

6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO/c1-4-7(8(10)11)5(3-13)2-6(9)12-4/h2-3,8H,1H3
• InChI Key： OMJGFGGWPCNZNT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde

Introduction to 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde (CAS No. 1806895-35-1)

6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806895-35-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative class, characterized by a nitrogen-containing heterocyclic ring, which is a common structural motif in many biologically active molecules. The presence of chloro, difluoromethyl, and aldehyde functional groups in its molecular structure endows it with unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde is C₉H₇ClF₂O₂, reflecting its composition of carbon, hydrogen, chlorine, fluorine, and oxygen atoms. The compound’s structure includes a pyridine core substituted with a chloro group at the 6-position, a difluoromethyl group at the 3-position, and a methyl group at the 2-position. The aldehyde functional group (-CHO) is located at the 4-position, contributing to its reactivity in various chemical transformations. This arrangement of substituents imparts specific electronic and steric properties that influence its interactions with biological targets.

In recent years, 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde has been extensively studied for its potential applications in drug discovery and development. Pyridine derivatives are well-documented for their role as pharmacophores in numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The aldehyde group serves as a versatile handle for further functionalization through condensation reactions with various nucleophiles, enabling the synthesis of more complex molecules. Additionally, the electron-withdrawing nature of the chloro and difluoromethyl groups can modulate the reactivity of the aldehyde moiety, making it an ideal candidate for selective transformations.

The difluoromethyl group is particularly noteworthy due to its prevalence in modern pharmaceuticals. It is known to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity in drug candidates. This feature has led to its incorporation into many high-value compounds that have advanced through clinical trials. For instance, recent studies have highlighted the use of difluoromethyl-substituted pyridines in the development of kinase inhibitors, where such modifications contribute to improved pharmacokinetic profiles. The compound’s potential as a building block for such inhibitors has been explored by several research groups.

Recent advancements in computational chemistry have further elucidated the properties of 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, enhancing its versatility as a scaffold for drug design. The chloro group has been shown to engage in halogen bonding with specific amino acid residues in protein active sites, while the aldehyde group can form hydrogen bonds or participate in Michael additions with nucleophilic residues. These interactions are critical for designing molecules with high specificity and potency.

The agrochemical sector has also recognized the significance of 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde as a precursor for novel pesticides and herbicides. Pyridine-based compounds are widely used in crop protection due to their ability to interfere with essential metabolic pathways in pests while maintaining low toxicity to non-target organisms. The structural features of this compound make it an attractive candidate for developing next-generation agrochemicals that offer improved efficacy and environmental safety.

In synthetic applications, 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde serves as a key intermediate in multi-step syntheses targeting complex molecular architectures. Its aldehyde functionality allows for easy derivatization into amides, imines, or enals through standard organic transformations. These intermediates are then used to construct more elaborate structures that mimic natural products or designed scaffolds with desired biological activities. The presence of electron-withdrawing groups such as chloro and difluoromethyl enhances regioselectivity in these reactions, facilitating cleaner synthetic routes.

The versatility of 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde extends to its role as a ligand in coordination chemistry. Transition metal complexes derived from this compound have been investigated for their catalytic properties in cross-coupling reactions and other synthetic transformations. Such complexes often exhibit enhanced stability and activity compared to their parent compounds due to the electronic effects imposed by the substituents on the pyridine ring.

The industrial production of 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde involves carefully controlled synthetic protocols to ensure high yield and purity. Modern manufacturing processes often employ green chemistry principles to minimize waste and energy consumption while maintaining efficiency. Catalytic methods have been explored to streamline reactions involving this intermediate without compromising product quality.

The future prospects for 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde are promising given its broad utility across multiple domains of chemical research. Ongoing studies aim to uncover new synthetic pathways and applications that leverage its unique structural features. Collaborative efforts between academia and industry are expected to accelerate progress by combining experimental expertise with computational insights.